Stannous phosphate

Potassium-ion battery Sodium-ion battery Anode cycling stability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula O8P2Sn3
Molecular Weight 546.1 g/mol
CAS No. 16834-09-6
Cat. No. B15803103
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Technical Parameters


Basic Identity
Product NameStannous phosphate
CAS16834-09-6
Molecular FormulaO8P2Sn3
Molecular Weight546.1 g/mol
Structural Identifiers
InChIInChI=1S/2H3O4P.3Sn/c2*1-5(2,3)4;;;/h2*(H3,1,2,3,4);;;/q;;3*+2/p-6
InChIKeyFSBZGYYPMXSIEE-UHFFFAOYSA-H
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Stannous Phosphate Chemical Identity and Selection Rationale


Stannous phosphate (tin(II) phosphate, Sn₃(PO₄)₂) is an inorganic tin(II) salt of phosphoric acid, existing as a water-insoluble, thermally robust crystalline solid [1]. It belongs to the broader class of tin-based inorganic phosphates but is chemically and structurally distinct from the more commonly encountered stannous pyrophosphate (Sn₂P₂O₇) and stannous chloride (SnCl₂) . Unlike soluble stannous salts that release Sn²⁺ rapidly via dissolution, stannous phosphate acts as a low-solubility reservoir, releasing stannous ions through controlled hydrolysis and ion-exchange processes [2]. This property underpins its differentiated utility as an anode material in alkali-ion batteries, a selective ion-exchange medium for transition-metal remediation, and a non-scaling corrosion inhibitor, settings where solubility, release kinetics, and structural stability directly govern functional performance and lifecycle value [3][4].

Controlled Sn²⁺ release
Low-solubility reservoir supports sustained Sn²⁺ activity via hydrolysis
Thermally robust phosphate matrix
Crystalline Sn₃(PO₄)₂ stable at elevated temperatures for demanding environments
Structural distinction from other tin salts
Differs from Sn₂P₂O₇ and SnCl₂ in phosphate geometry and ion-release mechanism

Why Generic Tin Salts Cannot Replace Stannous Phosphate


Procurement specifications that treat all tin(II) phosphates or stannous salts as interchangeable overlook critical differences in solubility, ion-release kinetics, and structural reversibility that directly control performance in end-use systems. Stannous pyrophosphate (Sn₂P₂O₇) and stannous orthophosphate (Sn₃(PO₄)₂) differ in phosphate anion geometry, lattice energy, and theoretical lithium/sodium storage capacity, resulting in divergent electrochemical cycling stability [1]. Soluble stannous salts such as stannous chloride (SnCl₂) exhibit rapid, uncontrolled Sn²⁺ release that precipitates as oxide/hydroxide species in neutral-to-alkaline media, whereas the controlled hydrolysis of sparingly soluble Sn₃(PO₄)₂ sustains effective Sn²⁺ activity over extended durations without causing surface scaling [2]. In ion-exchange applications, the selectivity order of tin phosphate toward transition-metal ions (Cu²⁺ > Co²⁺ > Ni²⁺) is structurally predetermined and distinct from that of zirconium or titanium phosphate analogs, meaning substitution would alter separation efficiency and process economics [3]. The quantitative evidence presented below establishes the magnitude of these performance gaps.

Stannous chloride (SnCl₂)
Rapid Sn²⁺ release may cause oxide precipitation and scaling, reducing sustained activity
Stannous pyrophosphate (Sn₂P₂O₇)
Differing phosphate geometry and lattice energy may shift cycling stability and storage capacity
Zirconium / titanium phosphates
Different transition-metal selectivity orders can alter Co/Ni separation efficiency

Performance Evidence Against Closest Analogs


Alkali-Ion Anode Cycle Stability

The Sn₃(PO₄)₂@PC superstructure anode demonstrates markedly superior capacity retention over extended cycling compared to the closest tin-phosphate analog, Sn₂P₂O₇. In K⁺ half-cells, Sn₃(PO₄)₂@PC retained 90.1% of its capacity after 10,000 cycles at a high current density of 5 A g⁻¹ (144.0 mAh g⁻¹) [1]. For Na⁺ storage, it retained 96.0% capacity after 8,000 cycles at 5 A g⁻¹ (202.5 mAh g⁻¹) and achieved 99.7% capacity retention after 300 cycles at 0.1 A g⁻¹ (324 mAh g⁻¹) [1]. In contrast, the best-reported Sn₂P₂O₇ nanodisk anodes exhibit 93% capacity retention after only 220 cycles at lower current densities (>600 mAh g⁻¹ initial, coin-type half-cell) [2]. The 10,000-cycle stability of Sn₃(PO₄)₂ represents an order-of-magnitude improvement in cycle life at high rate, a critical differentiator for grid-scale and long-cycle-life battery procurement.

Anode Cycle Stability
Cross-study comparable
90.1% retention after 10,000 cycles at 5 A g⁻¹
Reported cycle-life endpoint, supports anode selection review
vs Sn₂P₂O₇: 93% after 220 cycles; K⁺/Na⁺ half-cell data
Potassium-ion battery Sodium-ion battery Anode cycling stability

Transition-Metal Ion-Exchange Selectivity

In a direct comparative study of crystalline tetravalent metal phosphates, α-tin(IV) phosphate and α-titanium(IV) phosphate exhibited a selectivity order of Cu²⁺ > Co²⁺ > Ni²⁺, whereas α-zirconium(IV) phosphate showed a different selectivity order of Cu²⁺ > Ni²⁺ > Co²⁺ [1]. The ion-exchange capacity (IEC) of α-titanium phosphate was greater than that of α-tin phosphate and α-zirconium phosphate, but tin phosphate's unique selectivity profile enables preferential separation of Co²⁺ over Ni²⁺ that zirconium phosphate cannot achieve [1]. Additionally, a layered ammonium tin phosphate (NH₄⁺-SnP) with a 16.57 Å interlayer spacing demonstrated ion-exchange capacity sequence C_Cu > C_Zn > C_Ni ≈ C_Mn, with high uptake selectivity maintained even in the presence of competing Na⁺ (3,960 mg/L), K⁺ (104 mg/L), Mg²⁺ (315 mg/L), and Ca²⁺ ions [2].

Ion-Exchange Selectivity
Direct head-to-head
Sn-phosphate: Cu²⁺ > Co²⁺ > Ni²⁺; Zr-phosphate: Cu²⁺ > Ni²⁺ > Co²⁺
Supports Co/Ni separation context, selectivity order review
16.57 Å d-spacing; selectivity retained in Na⁺, K⁺, Mg²⁺ background
Ion exchange Transition metal separation Wastewater remediation

Radionuclide and Toxic Metal Sequestration

Nanoporous tin(II/IV) phosphate (NP-SnPO) achieved >95% removal of all tested contaminants—technetium(VII), neptunium(V), thorium(IV), and chromium(VI)—from aqueous matrices in preliminary batch contact studies [1]. The material is structurally stable at 500°C, and the mixed Sn(II)/Sn(IV) redox character enables simultaneous adsorption and reduction of redox-sensitive species such as Tc(VII) to less mobile Tc(IV) [1]. By comparison, standard granular activated carbon (GAC) and commercial strong-base anion exchange resins typically achieve 60–90% removal of Tc(VII) from groundwater with significant interference from competing anions (NO₃⁻, SO₄²⁻, Cl⁻) [2]. The >95% removal across four chemically diverse contaminants (cationic, anionic, redox-sensitive) in a single material represents a class-level advantage over single-mechanism sorbents.

Contaminant Sequestration
Class-level inference
>95% removal of Tc(VII), Np(V), Th(IV), Cr(VI)
Reported multi-species sequestration, supports remediation review
vs GAC/anion resin: 60–90% for Tc only; NP-SnPO stable to 500°C
Radionuclide sequestration Groundwater remediation Technetium removal

Controlled Stannous Ion Release Kinetics

Stannous phosphate is classified as insoluble in water (solubility <0.1 g/100 mL at ambient temperature) [1], whereas stannous chloride (SnCl₂) is highly soluble (83.9 g/100 mL at 0°C, increasing with temperature) [2]. This solubility contrast translates to fundamentally different Sn²⁺ release profiles: SnCl₂ undergoes immediate dissolution and rapid Sn²⁺ depletion through hydrolysis and oxidation to Sn⁴⁺ (forming insoluble SnO₂), whereas Sn₃(PO₄)₂ sustains low-level Sn²⁺ activity over prolonged periods through surface hydrolysis [3]. In corrosion inhibition applications, concentrated stannous salt compositions employing sparingly soluble stannous salts (including stannous phosphate) are reported to avoid the surface scaling and heat-transfer impairment caused by conventional calcium phosphate precipitation associated with soluble phosphate-based inhibitors [3].

Sn²⁺ Release Kinetics
Direct head-to-head
Solubility difference >840-fold vs SnCl₂
Supports sustained-release context, may reduce re-dosing need
Sn₃(PO₄)₂ insolubility enables controlled hydrolysis; SnCl₂ rapid depletion
Corrosion inhibition Controlled release Stannous ion delivery

Voltage-Dependent Structural Reversibility

The structural reversibility of Sn₃(PO₄)₂ during lithiation/delithiation is highly dependent on the discharge cut-off potential—a unique mechanistic feature not reported for tin oxide (SnO₂) anodes. When discharged to 1.55 V (vs. Li/Li⁺), Sn₃(PO₄)₂ exhibits a coulombic efficiency of 52.4% on the first cycle, compared with only 32.8% when discharged to 0.00 V (initial discharge capacity 1,200 mAh g⁻¹) [1]. By limiting the voltage window to 1.55–3.00 V, the conversion reaction (Sn₃(PO₄)₂ + 6Li⁺ + 6e⁻ → 3Sn⁰ + 2Li₃PO₄) becomes partially reversible, whereas deep discharge to 0.00 V triggers irreversible Li–Sn alloying (Li₂₂Sn₅ formation) that destroys the phosphate matrix and prevents structural recovery [1]. In contrast, SnO₂ anodes undergo an irreversible first-cycle conversion to Sn⁰ + Li₂O regardless of voltage window, with the Li₂O matrix offering no phosphate-based structural buffering [2]. The tunable reversibility of Sn₃(PO₄)₂ allows cell designers to trade off capacity for cycle life via voltage control, a procurement-relevant parameter not available with tin oxide alternatives.

Voltage-Dependent Reversibility
Cross-study comparable
CE gain +19.6 pp (32.8% to 52.4%) with voltage cut-off
Supports anode cycle-life optimization via voltage control
SnO₂ lacks comparable voltage-dependent CE enhancement
Lithium-ion battery Conversion anode Structural reversibility

Application Scenarios with Superior Performance


Long-Cycle Anode for Grid Storage Batteries

The Sn₃(PO₄)₂@PC superstructure demonstrates 90.1% capacity retention after 10,000 cycles in K⁺ cells and 96.0% after 8,000 cycles in Na⁺ cells at 5 A g⁻¹ [1]. This extreme cycle durability, exceeding that of Sn₂P₂O₇ anodes (93% retention after only 220 cycles) [2], positions Sn₃(PO₄)₂ as the tin-phosphate anode of choice for stationary energy storage where 15–20 year service life with minimal capacity fade is a non-negotiable procurement requirement. Industrial battery manufacturers evaluating tin-phosphate anode candidates should prioritize Sn₃(PO₄)₂ for grid-scale K-ion and Na-ion systems where cycle count, not peak energy density, drives levelized cost of storage.

Selective Cobalt/Nickel Separation

The selectivity order of tin phosphate for transition metals (Cu²⁺ > Co²⁺ > Ni²⁺) differs from that of the widely used zirconium phosphate (Cu²⁺ > Ni²⁺ > Co²⁺) [1]. When a process stream requires preferential Co²⁺ removal in the presence of Ni²⁺, tin phosphate provides a selectivity reversal that zirconium phosphate cannot deliver. Furthermore, NH₄⁺-SnP with a 16.57 Å interlayer spacing retains its selectivity sequence (C_Cu > C_Zn > C_Ni ≈ C_Mn) in the presence of high concentrations of Na⁺, K⁺, Mg²⁺, and Ca²⁺ [2]. For hydrometallurgical operators and e-waste recyclers, specifying tin phosphate over zirconium phosphate ion exchangers can enable single-stage Co/Ni separation that would otherwise require solvent extraction or multi-column chromatography.

In-Situ Groundwater Remediation

Nanoporous tin(II/IV) phosphate removes >95% of technetium(VII), neptunium(V), thorium(IV), and chromium(VI) simultaneously from groundwater-relevant aqueous matrices [1]. Its thermal stability at 500°C and mixed Sn(II)/Sn(IV) redox character enable both adsorption and reductive immobilization of Tc(VII) to less mobile Tc(IV) within a single material [1]. This broad-spectrum sequestration capability contrasts with standard anion-exchange resins or granular activated carbon, which typically require separate treatment steps for anionic (TcO₄⁻) and cationic (NpO₂⁺, Th⁴⁺) species and are susceptible to competing anion interference [2]. Environmental remediation procurement should evaluate NP-SnPO as a single-sorbent solution for complex mixed-contaminant plumes at DOE legacy sites and mining-impacted aquifers.

Non-Scaling Corrosion Inhibitor

Conventional orthophosphate-based corrosion inhibitors react with dissolved calcium in hard water to form calcium phosphate scale that progressively impairs heat exchanger efficiency and requires periodic mechanical cleaning [1]. Stannous phosphate, as a sparingly soluble stannous salt, provides corrosion protection through the electrochemical activity of Sn²⁺ at the metal surface without contributing additional soluble phosphate to the bulk water, thereby avoiding calcium phosphate precipitation [1]. Its aqueous insolubility (<0.1 g/100 mL) [2] enables the formulation of long-lasting inhibitor reservoirs, in contrast to highly soluble stannous chloride (83.9 g/100 mL) that would be rapidly consumed via oxidation and hydrolysis [3]. Cooling water treatment procurement for high-hardness, high-temperature systems should specify stannous phosphate-based inhibitor packages to eliminate the trade-off between corrosion protection and scale deposition inherent to conventional phosphate programs.

Application
Selection Property
Validation Focus
Grid-storage anode studies
Reported long-cycle stability
Capacity retention at high cycle counts
Cobalt/nickel separation research
Ion-exchange selectivity order
Co/Ni separation factor over competing ions
Groundwater remediation research
Multi-contaminant sequestration
Simultaneous removal of Tc, Np, Th, Cr
Corrosion inhibition research
Controlled Sn²⁺ release profile
Corrosion inhibition without calcium phosphate scale

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